Cas no 56119-60-9 (tert-Butyl Phosphorochloridate)

Tert-Butyl Phosphorochloridate is a versatile organophosphorus compound widely used as a key intermediate in organic synthesis, particularly in the preparation of phosphate esters and phosphoramidites. Its tert-butyl group enhances stability, making it suitable for controlled reactions under mild conditions. The compound is valuable in peptide and oligonucleotide synthesis, where it serves as a phosphorylating agent. Its high reactivity with nucleophiles enables efficient derivatization, while its selectivity minimizes side reactions. Tert-Butyl Phosphorochloridate is typically handled under inert conditions due to its moisture sensitivity. Its applications extend to pharmaceuticals, agrochemicals, and materials science, where precise phosphorylation is required.

tert-Butyl Phosphorochloridate structure

56119-60-9 structure

Product Name:tert-Butyl Phosphorochloridate

CAS No:56119-60-9

MF:C₈H₁₈ClO₃P

MW:228.653482913971

CID:944937

PubChem ID:13442713

Update Time:2025-05-27

tert-Butyl Phosphorochloridate Chemical and Physical Properties

Names and Identifiers

- di-tert-butylchlorophosphate
- chlorophosphonic acid diethyl ester
- chlorophosphoric acid di-tert-butyl ester
- Chlorophosphorsaeure-di-tert-butylester
- Diethoxyphosphorus oxychloride
- Diethoxyphosphoryl chloride
- diethyl chlorophosphate
- Diethyl chlorophosphonate
- Diethyl phosphorochloridate
- Diethyl phosphorochloride
- ditert.-butylphosphoric acid chloride
- Di-tert-butyl-chlorophosphat
- di-tert-butylphosphorochloridate
- O,O-Diethyl chlorophosphate
- O,O-diethyl phosphorochloridate
- 56119-60-9
- di-tert-butyl chlorophosphate
- SCHEMBL1634012
- DTXSID90971492
- 2-[chloro-[(2-methylpropan-2-yl)oxy]phosphoryl]oxy-2-methylpropane
- AKOS005145531
- DI-TERT-BUTYL PHOSPHOROCHLORIDATE
- Phosphorochloridic acid, bis(1,1-dimethylethyl) ester
- A902423
- tert-Butyl Phosphorochloridate
- Inchi： 1S/C8H18ClO3P/c1-7(2,3)11-13(9,10)12-8(4,5)6/h1-6H3
- InChI Key： OWXJRBHLTRSSIT-UHFFFAOYSA-N
- SMILES： ClP(=O)(OC(C)(C)C)OC(C)(C)C

Computed Properties

Exact Mass: 228.06800
Monoisotopic Mass: 228.0682091g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 45.34000
LogP: 3.96350

tert-Butyl Phosphorochloridate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B809348-500mg	tert-Butyl Phosphorochloridate	56119-60-9		500mg	$ 696.00	2023-09-08
TRC	B809348-1g	tert-Butyl Phosphorochloridate	56119-60-9		1g	$ 1116.00	2023-09-08
TRC	B809348-1000mg	tert-Butyl Phosphorochloridate	56119-60-9		1g	$ 1114.00	2023-04-18
eNovation Chemicals LLC	Y1055680-1g	di-tert-butylChlorophosphate	56119-60-9	95%	1g	$900	2022-10-22